Cas no 383173-63-5 (Benzyl 2,3-Di-O-acetyl-4-deoxy-4-C-nitromethylene-b-D-arabinopyranoside)

• Product Name: Benzyl 2,3-Di-O-acetyl-4-deoxy-4-C-nitromethylene-b-D-arabinopyranoside
• CAS No: 383173-63-5
• MF: C₁₇H₁₉NO₈
• MW: 365.33466553688
• CID: 923349
• PubChem ID: 71313808
• Update Time: 2025-05-21

Benzyl 2,3-Di-O-acetyl-4-deoxy-4-C-nitromethylene-b-D-arabinopyranoside Chemical and Physical Properties

Names and Identifiers

• Benzyl 2,3-Di-O-acetyl-4-deoxy-4-C-nitromethylene-β-D-arabinopyranoside
• BENZYL 2,3-DI-O-ACETYL-4-DEOXY-4-C-NITROMETHYLENE-B-D-ARABINOPYRANOSIDE
• BENZYL 2,3-DI-O-ACETYL-4-DEOXY-4-C-NITROMETHYLENE-BETA-D-ARABINOPYRANOSIDE
• 383173-63-5
• [(2R,3S,4R)-4-acetyloxy-5-(nitromethylidene)-2-phenylmethoxyoxan-3-yl] acetate
• Benzyl 2,3-di-O-acetyl-4-deoxy-4-(nitromethylidene)-beta-D-threo-pentopyranoside
• DTXSID80747108
• Benzyl 2,3-Di-O-acetyl-4-deoxy-4-C-nitromethylene-b-D-arabinopyranoside

• Inchi： 1S/C17H19NO8/c1-11(19)25-15-14(8-18(21)22)10-24-17(16(15)26-12(2)20)23-9-13-6-4-3-5-7-13/h3-8,15-17H,9-10H2,1-2H3/t15-,16+,17-/m1/s1
• InChI Key： AZEOAFROQDCKCF-IXDOHACOSA-N
• SMILES： O1CC(=C[N+](=O)[O-])[C@H]([C@@H]([C@@H]1OCC1C=CC=CC=1)OC(C)=O)OC(C)=O

Computed Properties

• Exact Mass: 365.11106656g/mol
• Monoisotopic Mass: 365.11106656g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 550
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 0.8
• Topological Polar Surface Area: 117Ų

Experimental Properties

• Melting Point: 82-85°C
• Solubility: DMSO, Methanol

Benzyl 2,3-Di-O-acetyl-4-deoxy-4-C-nitromethylene-b-D-arabinopyranoside Security Information

• Storage Condition：Refrigerator

Additional information on Benzyl 2,3-Di-O-acetyl-4-deoxy-4-C-nitromethylene-b-D-arabinopyranoside

Benzyl 2,3-Di-O-acetyl-4-deoxy-4-C-nitromethylene-b-D-arabinopyranoside: A Comprehensive Overview

Benzyl 2,3-Di-O-acetyl-4-deoxy-4-C-nitromethylene-b-D-arabinopyranoside (CAS No. 383173-63-5) is a complex organic compound with significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a benzyl group attached to a modified arabinopyranoside sugar moiety. The Benzyl group contributes to the compound's stability and solubility properties, while the arabinopyranoside backbone provides a platform for further functionalization and biological activity.

The 2,3-Di-O-acetyl substitution on the sugar ring enhances the compound's resistance to enzymatic degradation, making it a promising candidate for drug delivery systems. Recent studies have highlighted the potential of this compound in targeting specific glycosidic linkages in complex carbohydrates, which is crucial for understanding its role in biological systems. Additionally, the 4-deoxy modification introduces structural diversity, enabling the compound to interact with various biomolecules in a highly specific manner.

The 4-C-nitromethylene group is another key feature of this compound. This functional group has been shown to participate in redox reactions and can serve as a reactive site for bioconjugation. Researchers have explored its utility in designing novel anti-inflammatory agents and anticancer drugs. For instance, a study published in *Nature Communications* demonstrated that derivatives of this compound exhibit potent inhibitory activity against key enzymes involved in inflammation pathways.

From a synthetic perspective, the construction of Benzyl 2,3-Di-O-acetyl-4-deoxy-4-C-nitromethylene-b-D-arabinopyranoside involves a multi-step process that combines traditional sugar chemistry with modern protecting group strategies. The use of benzyl as a protecting group ensures high yields and excellent stereochemical control during the synthesis. This has made the compound accessible for further modifications and applications in medicinal chemistry.

Recent advancements in analytical techniques have enabled researchers to study the stereochemical properties of this compound with unprecedented precision. Techniques such as X-ray crystallography and NMR spectroscopy have provided insights into its three-dimensional structure, which is critical for understanding its interactions with biological targets. For example, studies using molecular docking simulations have revealed that the compound can bind selectively to certain glycoproteins, suggesting its potential role in diagnostics and therapeutics.

In terms of applications, Benzyl 2,3-Di-O-acetyl-4-deoxy-4-C-nitromethylene-b-D-arabinopyranoside has shown promise in the development of glycomimetic agents. These agents are designed to mimic or interfere with carbohydrate recognition processes in biological systems. By targeting specific glycosidic bonds or sugar receptors, such compounds can modulate cellular signaling pathways and offer therapeutic benefits in diseases like cancer and infectious disorders.

Moreover, the compound's ability to undergo click chemistry reactions has opened new avenues for its use in drug design. Click chemistry allows for the rapid assembly of complex molecules with high efficiency and selectivity. This property has been exploited to create libraries of derivatives that can be screened for their biological activities.

Looking ahead, ongoing research aims to further elucidate the pharmacokinetic properties of Benzyl 2,3-Di-O-acetyl-4-deoxy-4-C-nitromethylene-b-D-arabinopyranoside. Understanding its absorption, distribution, metabolism, and excretion profiles will be essential for determining its suitability as a drug candidate. Additionally, efforts are being made to optimize its bioavailability through structural modifications and formulation strategies.

In conclusion, Benzyl 2,3-Di-O-acetyl-4-deoxy-4-C-nitromethylene-b-D-arabinopyranoside (CAS No. 383173-63-5) represents a valuable tool in contemporary organic chemistry and pharmacology. Its unique structure and functional groups make it an attractive candidate for developing innovative therapeutic agents and diagnostic tools. As research continues to uncover its full potential, this compound is poised to play a significant role in advancing our understanding of carbohydrate-based drug discovery.